Cas no 51828-07-0 (5H-1,2,4-Triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-phenyl-)

5H-1,2,4-Triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-phenyl- structure
51828-07-0 structure
Product Name:5H-1,2,4-Triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-phenyl-
CAS No:51828-07-0
MF:C13H15N3
MW:213.278302431107
CID:4016224
PubChem ID:829103
Update Time:2025-04-22

5H-1,2,4-Triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-1,2,4-Triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-phenyl-
    • SALOR-INT L146641-1EA
    • 3-phenyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine
    • AF-399/14738027
    • 5B-085
    • 3-phenyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
    • SCHEMBL2854296
    • 51828-07-0
    • STK967631
    • AKOS003624297
    • Inchi: 1S/C13H15N3/c1-3-7-11(8-4-1)13-15-14-12-9-5-2-6-10-16(12)13/h1,3-4,7-8H,2,5-6,9-10H2
    • InChI Key: YNCFPURBKVPYQF-UHFFFAOYSA-N
    • SMILES: N12C(C3C=CC=CC=3)=NN=C1CCCCC2

Computed Properties

  • Exact Mass: 213.126597491Da
  • Monoisotopic Mass: 213.126597491Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30.7Ų
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